N-(sec-butyl)-2-((4-(methylsulfonyl)phenyl)amino)thiazole-4-carboxamide

• IUPAC Name: N-butan-2-yl-2-(4-methylsulfonylanilino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H19N3O3S2/c1-4-10(2)16-14(19)13-9-22-15(18-13)17-11-5-7-12(8-6-11)23(3,20)21/h5-10H,4H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: JNALPYRVXBLLGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CSC(=N1)NC2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

N-(sec-butyl)-2-((4-(methylsulfonyl)phenyl)amino)thiazole-4-carboxamide is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the thiazole family and has a molecular weight of 381.52 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis: Research has demonstrated efficient routes for synthesizing trisubstituted thiazoles, a category to which N-(sec-butyl)-2-((4-(methylsulfonyl)phenyl)amino)thiazole-4-carboxamide belongs, showcasing the chemoselective thionation-cyclization of highly functionalized enamides. These processes facilitate the introduction of various functional groups into the thiazole core, underscoring the compound's relevance in synthetic organic chemistry (Kumar, Parameshwarappa, & Ila, 2013).
• Photophysical Properties: Studies focusing on sulfur-containing thiazoles reveal the impact of sulfur-containing functional groups on the electronic structures of thiazoles. These insights are crucial for developing fluorescent molecules for applications in material sciences, sensing, and biomolecular sciences (Murai, Furukawa, & Yamaguchi, 2018).

Biological Activities

• Insecticidal Activity: The design of novel pyrazole methanesulfonates, including analogs with structures similar to N-(sec-butyl)-2-((4-(methylsulfonyl)phenyl)amino)thiazole-4-carboxamide, has led to the discovery of compounds with significant insecticidal activity. This highlights the potential agricultural applications of such compounds in pest control (Finkelstein & Strock, 1997).
• Antimicrobial and Antifungal Activities: The synthesis of heterocyclic compounds incorporating sulfamoyl moieties, akin to N-(sec-butyl)-2-((4-(methylsulfonyl)phenyl)amino)thiazole-4-carboxamide, has been pursued with the aim of developing new antimicrobial agents. These studies underscore the compound's potential in addressing microbial resistance through the creation of novel antimicrobial and antifungal agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Application in Drug Metabolism Studies

• Drug Metabolism and Biocatalysis: The utilization of biocatalysis for drug metabolism studies, including the preparation of mammalian metabolites of complex biaryl-bis-sulfonamide compounds, demonstrates the utility of such chemical entities in pharmacokinetics and drug development research. This application is instrumental in the synthesis and structural characterization of drug metabolites, thereby facilitating the development of safer and more effective therapeutic agents (Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006).